Methyl 2-[(chloroacetyl)amino]-5-[(dimethylamino)carbonyl]-4-methylthiophene-3-carboxylate

• IUPAC Name: methyl 2-[(2-chloroacetyl)amino]-5-(dimethylcarbamoyl)-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C12H15ClN2O4S/c1-6-8(12(18)19-4)10(14-7(16)5-13)20-9(6)11(17)15(2)3/h5H2,1-4H3,(H,14,16)
• InChI Key: CPKOAESCGWDPGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC)NC(=O)CCl)C(=O)N(C)C
• Molecular Formula: C12H15ClN2O4S
• Molecular Weight: 318.78 g/mol

Description

Methyl 2-[(chloroacetyl)amino]-5-[(dimethylamino)carbonyl]-4-methylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C12H15ClN2O4S and its molecular weight is 318.77. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis Applications

Thiazole and Thiophene Derivatives Synthesis : Research has demonstrated the use of related compounds in the synthesis of thiazole and thiophene derivatives, which are valuable in developing pharmaceuticals and agrochemicals. For example, the acylation and subsequent modifications of amino-thiazole and thiophene compounds have led to the creation of various derivatives with potential biological activities (Dovlatyan et al., 2004); (Sahu et al., 2015).

Medicinal Chemistry Applications

Allosteric Modifiers of Hemoglobin : Compounds structurally related to the subject chemical have been synthesized and tested for their ability to modulate hemoglobin's oxygen affinity. This research could lead to new treatments for diseases related to oxygen transport and delivery, such as ischemia and stroke (Randad et al., 1991).

Material Science Applications

Development of Disperse Dyes : Related thiophene-based compounds have been utilized in synthesizing disperse dyes for polyester fabrics, showing good levelness and fastness properties, albeit with poor photostability. This application demonstrates the chemical's potential in textile manufacturing and dyeing processes (Iyun et al., 2015).

Analytical Chemistry Applications

Sensing and Detection : Thiophene derivatives similar to the subject compound have been developed as sensors for detecting metal ions like Cu^2+ and Hg^2+ in solutions. Such applications are crucial in environmental monitoring and the development of diagnostic tools (Guo et al., 2014).